Cas no 887616-01-5 (2-Butenoic acid, 4,4,4-trifluoro-3-(3-methoxyphenyl)-, ethyl ester, (2E)-)

• Product name: 2-Butenoic acid, 4,4,4-trifluoro-3-(3-methoxyphenyl)-, ethyl ester, (2E)-
• CAS No: 887616-01-5
• MF: C₁₃H₁₃F₃O₃
• MW: 274.235734701157
• CID: 1935226
• PubChem ID: 73049978

2-Butenoic acid, 4,4,4-trifluoro-3-(3-methoxyphenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4,4,4-trifluoro-3-(3-methoxyphenyl)-, ethyl ester, (2E)-
• Ethyl (E)-4,4,4-trifluoro-3-(3-methoxyphenyl)but-2-enoate
• 887616-01-5

• Inchi： InChI=1S/C13H13F3O3/c1-3-19-12(17)8-11(13(14,15)16)9-5-4-6-10(7-9)18-2/h4-8H,3H2,1-2H3
• InChI Key： NNWZAYJOQSELKV-UHFFFAOYSA-N
• SMILES： CCOC(=O)C=C(C1=CC(=CC=C1)OC)C(F)(F)F

Computed Properties

• Exact Mass: 274.08167876Da
• Monoisotopic Mass: 274.08167876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 3.7